Cas no 2138514-51-7 (methyl 5-amino-1-ethyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-ethyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2138514-51-7
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6300035
• PubChem ID: 165800373
• Update Time: 2025-07-20

methyl 5-amino-1-ethyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-ethyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate
• 2138514-51-7
• EN300-1121049

• Inchi： 1S/C9H15N3O3/c1-4-12-8(10)6(5-14-2)7(11-12)9(13)15-3/h4-5,10H2,1-3H3
• InChI Key： WGLDMHSWZJUSNB-UHFFFAOYSA-N
• SMILES： O(C)CC1C(C(=O)OC)=NN(CC)C=1N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 5-amino-1-ethyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate

Research Briefing on Methyl 5-amino-1-ethyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate (CAS: 2138514-51-7)

Methyl 5-amino-1-ethyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate (CAS: 2138514-51-7) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthetic pathways, biological activities, and potential therapeutic uses, making it a compound of interest for researchers aiming to develop novel pharmacophores.

The compound's structural features, including the pyrazole core and functional groups such as the amino and methoxymethyl substituents, contribute to its versatility in chemical modifications and interactions with biological targets. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as investigating its mechanism of action in various biological assays. These efforts are critical for advancing its potential as a lead compound in drug development.

One of the key findings from recent studies is the compound's inhibitory activity against specific enzymes involved in inflammatory and metabolic pathways. For instance, methyl 5-amino-1-ethyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate has shown promise as a modulator of kinases and other signaling proteins, suggesting its potential utility in treating diseases such as cancer, diabetes, and autoimmune disorders. Researchers have employed computational modeling and high-throughput screening to elucidate its binding affinity and selectivity for these targets.

In addition to its biological activities, the compound's pharmacokinetic properties, including solubility, stability, and bioavailability, have been investigated to assess its suitability for further development. Recent advancements in formulation techniques, such as nanoparticle encapsulation and prodrug strategies, have been explored to enhance its delivery and efficacy in vivo. These studies highlight the compound's potential as a scaffold for designing next-generation therapeutics.

Looking ahead, ongoing research aims to expand the understanding of methyl 5-amino-1-ethyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate's therapeutic potential through preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. This research briefing underscores the importance of continued investigation into this compound and its derivatives to unlock their full potential in addressing unmet medical needs.